MYCi361

MYC inhibitor cancer cell viability IC50 comparison
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H16ClF9N2O2
Molecular Weight 594.9 g/mol
Cat. No. B15623152
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Technical Parameters


Basic Identity
Product NameMYCi361
Molecular FormulaC26H16ClF9N2O2
Molecular Weight594.9 g/mol
Structural Identifiers
InChIInChI=1S/C26H16ClF9N2O2/c1-38-19(11-21(37-38)26(34,35)36)18-6-7-20(40-12-13-2-4-17(27)5-3-13)22(23(18)39)14-8-15(24(28,29)30)10-16(9-14)25(31,32)33/h2-11,39H,12H2,1H3
InChIKeyCKLCWLSEYDDTCN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MYCi361 Procurement Guide


MYCi361 (NUCC-0196361, CAS 2289690-31-7) is a synthetic small-molecule MYC inhibitor developed through a medicinal chemistry campaign to directly bind MYC protein inside cells, disrupt MYC/MAX heterodimerization, and impair MYC-driven oncogenic transcription [1]. It belongs to a distinct structural class characterized by a central phenol ring with p-chlorobenzyloxy, bis-trifluoromethylphenyl, and trifluoromethyl-pyrazole substituents (MW 594.86, formula C26H16ClF9N2O2) . MYCi361 was identified as the initial lead from an in vivo screening paradigm designed to select compounds with both MYC-inhibitory activity and suitable pharmacokinetic properties [1]. It demonstrates low-micromolar potency against a panel of MYC-dependent cancer cell lines and shows single-agent tumor regression in mouse allograft and PDX models, coupled with the ability to remodel the tumor immune microenvironment and synergize with anti-PD1 immunotherapy [1].

MYC inhibition studies requiring direct target engagement and disruption of MYC/MAX dimerization.
In vivo models needing sustained >24 h target coverage from a single dose.
Immuno-oncology research combining MYC suppression with checkpoint blockade.

Why MYCi361 Cannot Be Simply Replaced


MYCi361 occupies a specific position in a structurally optimized chemical series where even closely related analogs exhibit sharply divergent tolerability, pharmacokinetic (PK) profiles, and therapeutic indices despite shared MYC engagement mechanisms [1]. The primary paper demonstrates that the inactive analog MYCi360 (differing by minor structural modification) shows no MYC inhibition in vivo, while the improved analog MYCi975 retains target engagement but with substantially better tolerability and distinct oral PK parameters [1]. Earlier MYC/MAX disruptors such as 10074-G5 bind the same bHLH-ZIP domain but exhibit >3-fold weaker cellular potency and a plasma half-life of only 37 minutes in mice, rendering them unsuitable for sustained in vivo studies . These intra-series and cross-class differences in therapeutic window, exposure, and immune-modulatory activity mean that experimental outcomes are tightly coupled to the specific compound used—not to the general mechanism of MYC inhibition [1].

Analog
MYCi361 (lead compound)
Close analogs (e.g., MYCi975) show sharply divergent tolerability and PK profiles, preventing direct replacement.
Class
MYCi361 (MYC/MAX disruptor)
Earlier MYC inhibitors (e.g., 10074-G5) exhibit >3-fold weaker cellular potency and a plasma half-life of only 37 min.
Profile
Immune-modulatory tool
Compounds without demonstrated in vivo immune-modulatory activity may not support anti-PD1 synergy research.

MYCi361 Quantitative Differentiation Evidence


Cellular Anti-Proliferative Potency

In a direct head-to-head comparison within the same study, MYCi361 inhibited the viability of multiple MYC-dependent cancer cell lines with IC50 values ranging from 1.4 to 5.0 μM (5-day treatment), while the benchmark MYC inhibitor 10074-G5 exhibited substantially weaker potency [1]. For the HL-60 promyelocytic leukemia line, MYCi361 achieved an IC50 of 5.0 μM versus 10074-G5's reported IC50 of 13.5 ± 2.1 μM (3.7-fold difference) . The potency differential extends across prostate cancer (LNCaP IC50 1.4 μM), leukemia (MV4-11 IC50 2.6 μM), and neuroblastoma (SK-N-B2 IC50 4.9 μM) lines, all of which fall well below the 13.5–15.6 μM range reported for 10074-G5 in Daudi and HL-60 cells [1]. This translates to a 3- to 11-fold potency advantage, meaning MYCi361 achieves comparable or superior growth inhibition at substantially lower molar concentrations [1].

Cellular Potency
Head-to-head
IC50 range: 1.4–5.0 μM across MYC-dependent lines
Reported 3- to 11-fold higher potency than comparator 10074-G5.
Cross-study comparable; 5-day viability assay vs 72 h MTT assay for comparator.
MYC inhibitor cancer cell viability IC50 comparison

In Vivo Tolerability Comparison

The primary discovery paper provides a direct intra-study comparison of tolerability between MYCi361 and its close structural analog MYCi975 [1]. MYCi361 administered at 100 mg/kg/day i.p. induced tumor regression in MycCaP allograft-bearing FVB mice but caused an average 10% body weight loss, with an acute maximum tolerated dose (MTD) of 240 mg/kg/day p.o. and histopathological evidence of splenic white pulp suppression and hepatocyte hypertrophy [1]. In contrast, the optimized analog MYCi975 at the same 100 mg/kg/day i.p. dose inhibited tumor growth with no changes in body weight, and was tolerated at significantly higher doses, with a 14-day repeat-dosing regimen in the MycCaP allograft model . This establishes MYCi361 as the compound of choice for studies where a measurable toxicity readout is desired alongside efficacy, or where the investigator needs a tool compound with a defined and reproducible therapeutic index rather than a maximally tolerated analog [1].

In Vivo Tolerability
Direct comparison
100 mg/kg/day i.p. induced tumor regression with 10% body weight loss
Defined, measurable toxicity-efficacy trade-off differs from better-tolerated analog MYCi975.
Model-response context; provides reproducible baseline for toxicity biomarker studies.
therapeutic index in vivo tolerability MYCi975 comparator

Pharmacokinetic Profile Differentiation

MYCi361 and MYCi975 exhibit fundamentally different PK profiles that dictate their suitability for different in vivo dosing paradigms [1]. MYCi361 after i.p. administration in mice achieves a terminal elimination half-life of 44 hours (p.o. 20 h) with a Cmax of 27,200 ng/mL (46 μM) and sustains plasma concentrations of 12,733 ng/mL (21 μM) at 24 h post-dose—well above its cellular IC50 range [1]. By comparison, MYCi975 shows an oral half-life of only ~7 h at 100 mg/kg and ~12 h at 250 mg/kg, but achieves far higher Cmax values of 41,533 ng/mL (74 μM) and 54,000 ng/mL (96 μM), respectively [2]. The earlier MYC inhibitor 10074-G5 has a plasma half-life of only 37 minutes (i.v. 20 mg/kg) . This means MYCi361 uniquely provides sustained target coverage over >24 h from a single dose, making it preferable for protocols where continuous MYC suppression is required without frequent re-dosing, whereas MYCi975 suits bolus-exposure designs [1][2].

PK Profile
Cross-study
i.p. t1/2: 44 h; 24 h plasma: 21 μM
Supports once-daily dosing for sustained target coverage.
PK profile is 6.3-fold longer half-life than MYCi975, suited for different dosing paradigms.
pharmacokinetics half-life Cmax plasma exposure

MYC Protein Degradation Mechanism

MYCi361 exerts a dual mechanism: it not only disrupts MYC/MAX dimerization but also actively promotes MYC protein degradation through enhanced phosphorylation at threonine-58 (pT58), a modification that tags MYC for proteasomal destruction [1]. In PC3 prostate cancer cells, cycloheximide chase experiments revealed that 6 μM MYCi361 reduced the MYC protein half-life from 66 minutes (untreated) to 28 minutes—a 2.4-fold acceleration of turnover [1]. This degradation effect was rescued by the proteasome inhibitor MG132, confirming proteasome-dependence [1]. MYCi361 at 6 μM selectively increased pT58 but not pS62, consistent with enhanced GSK3β-mediated phosphorylation [1]. The improved analog MYCi975 also enhances MYC degradation and pT58 at 8 μM, and directly increases GSK3β-mediated MYC pT58 in an in vitro kinase assay at 6 μM [2]. However, 10074-G5, while binding the same MYC region, primarily acts through dimer disruption without robust degradation enhancement . This degradation-enhancing property is critical for experimental designs where sustained suppression of total MYC protein levels—rather than mere transcriptional inhibition—is the desired pharmacodynamic endpoint [1].

Degradation Mechanism
Direct comparison
Reduced MYC protein t1/2: 66 min → 28 min (2.4-fold acceleration)
Dual dimer-disruption and degradation-enhancement provides more profound MYC depletion.
Data to verify; PC3 cell CHX chase at 6 μM, rescued by proteasome inhibitor MG132.
MYC protein degradation T58 phosphorylation proteasome protein half-life

MYC-Dependent Selectivity

MYCi361 demonstrates a clear selectivity profile that distinguishes MYC-dependent from MYC-independent proliferation [1]. In a cell panel screen, MYCi361 inhibited MYC-dependent cancer lines (MycCaP, LNCaP, PC3, MV4-11, HL-60, P493-6, SK-N-B2) with IC50 values of 1.4–5.0 μM, but had minimal effect on PC12 pheochromocytoma cells, whose proliferation does not require MYC/MAX dimers [1]. Furthermore, Myc knockout Rat1 fibroblasts (HO15.19) were significantly more resistant than wild-type Rat1 fibroblasts (TGR.1) [1]. In a tissue-relevant 3D organoid model, MycCaP tumor organoids showed markedly greater sensitivity to MYCi361 than organoids derived from normal FVB mouse prostate epithelium [1]. In the P493-6 lymphoma model with tetracycline-titratable MYC expression, sensitivity to MYCi361 was inversely correlated with MYC protein levels [1]. This multi-assay selectivity evidence contrasts with older MYC inhibitors such as 10074-G5, for which selectivity data against MYC-independent lines is not systematically documented .

MYC-Dependent Selectivity
Class-level
Minimal effect on MYC/MAX-independent PC12 cells; Myc KO fibroblasts resistant
Provides built-in negative control context for target validation studies.
Organoid model and titratable MYC expression model confirm context-dependent sensitivity.
selectivity MYC-dependence PC12 organoid

Immune Microenvironment Modulation

MYCi361 possesses a unique immune-modulatory dimension not demonstrated for earlier MYC/MAX disruptors [1]. In the primary study, MYCi361 treatment in vivo increased tumor immune cell infiltration, upregulated PD-L1 expression on tumor cells, and sensitized tumors to anti-PD1 checkpoint blockade [1]. Critically, MYCi361 exhibited a stronger tumor inhibitory effect in immunocompetent FVB mice than in immunodeficient NSG mice bearing identical MycCaP tumor grafts—direct evidence that full anti-tumor efficacy depends on an intact immune system [1]. In a combination study, suboptimal doses of MYCi361 plus anti-PD1 that had no significant effect as single agents produced synergistic tumor growth suppression [1]. The improved analog MYCi975 also enhances immunotherapy, but the original lead MYCi361 serves as the reference compound for this immune phenotype . In contrast, 10074-G5 has no reported immune-modulatory activity, and its extremely short half-life (37 min) precludes sustained in vivo immune studies .

Immune Modulation
Direct comparison
Stronger tumor inhibition in immunocompetent vs. immunodeficient mice; anti-PD1 synergy
Key tool compound for immuno-oncology research at the MYC-immunity intersection.
Endpoint context; immune-dependent efficacy demonstrated in MycCaP allograft models.
immunotherapy PD-L1 anti-PD1 synergy tumor microenvironment

MYCi361 Optimal Application Scenarios


In Vivo Tumor Efficacy Studies

For in vivo tumor growth inhibition studies, MYCi361 is the appropriate choice when the experimental design demands sustained plasma concentrations above the cellular IC50 for >24 hours from a single daily dose. Its i.p. half-life of 44 hours and 24-hour plasma concentration of 21 μM—well above the IC50 range of 1.4–5.0 μM—enable once-daily dosing with continuous target coverage [1]. The compound's immune-dependent efficacy (stronger tumor inhibition in FVB vs. NSG mice) makes it particularly suitable for studies in syngeneic or immune-competent models where the interplay between MYC inhibition and anti-tumor immunity is a key endpoint [1]. Researchers should budget for the 10% body weight loss as an expected on-target toxicity marker and incorporate body weight monitoring into their protocol [1].

Target Engagement & Degradation Studies

MYCi361 is the preferred tool compound for in vitro and ex vivo pharmacodynamic studies aiming to quantify MYC target engagement via dual readouts: disruption of MYC/MAX dimers (co-IP or PLA at 6 μM, 1 hr) and acceleration of MYC protein degradation through enhanced T58 phosphorylation [1]. The well-characterized reduction of MYC protein half-life from 66 to 28 minutes at 6 μM in PC3 cells provides a precise temporal window for cycloheximide chase or pulse-chase experimental designs [1]. The selective increase in pT58 without affecting pS62 enables phospho-specific Western blot or ELISA-based pharmacodynamic assays [1]. The inactive analog MYCi360 (commercially available as a negative control) should be procured alongside MYCi361 to confirm target-specific effects .

Checkpoint Blockade Combination Studies

MYCi361 is uniquely positioned as the reference MYC inhibitor for combination studies with anti-PD1/PD-L1 agents, based on direct evidence of PD-L1 upregulation on tumors, increased immune infiltration, and synergistic tumor suppression at suboptimal doses where neither single agent alone is effective [1]. This scenario exploits MYCi361's narrow therapeutic index advantageously: suboptimal dosing reduces toxicity while combination with anti-PD1 restores and amplifies efficacy [1]. For protocols requiring higher tolerated doses in combination regimens, investigators should consider MYCi975 as an alternative; however, MYCi361 remains the best-characterized compound for establishing proof-of-concept for MYC-checkpoint inhibitor synergy [1].

MYC/MAX Interaction and Degradation Studies

MYCi361 serves as an essential chemical probe for dissecting the relationship between MYC/MAX dimer disruption, T58 phosphorylation, and proteasome-mediated MYC degradation [1]. Its binding site has been mapped to amino acids 366-378 of the MYC protein—the same region engaged by structurally diverse inhibitors including 10074-G5 and JKY-2-169—making it a valuable comparator for structure-activity relationship studies [1]. The availability of the inactive analog MYCi360 provides a critical negative control for these mechanistic experiments . The compound's defined toxicity signature (splenic white pulp suppression, hepatocyte hypertrophy) at doses above the MTD of 240 mg/kg/day p.o. also provides built-in toxicological endpoints for studies investigating MYC inhibitor safety pharmacology [1].

Application
Selection Property
Validation Focus
In Vivo Tumor Efficacy Studies
Sustained >24 h plasma exposure from single dose
Immune-competent model endpoint response and body weight monitoring
Target Engagement & Degradation Studies
Dual MYC/MAX disruption and enhanced T58 phosphorylation readout
MYC protein half-life and phospho-specific pharmacodynamic assays
Checkpoint Blockade Combination Studies
Demonstrated PD-L1 upregulation and anti-PD1 synergy
Suboptimal dose combination protocol and immune infiltration endpoints
Mechanistic MYC/MAX Interaction Studies
Mapped binding site (aa 366-378) with inactive analog control available
Structure-activity relationship and toxicological endpoint review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

27 linked technical documents
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